Cas no 88309-57-3 (Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester)

88309-57-3 structure
Product name:Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester
Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester
- (2-propan-2-ylphenyl) N-prop-1-enylcarbamate
- 2-(Propan-2-yl)phenyl prop-1-en-1-ylcarbamate
- 88309-57-3
- DTXSID40829055
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- Inchi: InChI=1S/C13H17NO2/c1-4-9-14-13(15)16-12-8-6-5-7-11(12)10(2)3/h4-10H,1-3H3,(H,14,15)
- InChI Key: UFVJBRZFXZOVGR-UHFFFAOYSA-N
- SMILES: CC=CNC(=O)OC1=CC=CC=C1C(C)C
Computed Properties
- Exact Mass: 219.125928785g/mol
- Monoisotopic Mass: 219.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 3
Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester Related Literature
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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